Cas no 22419-74-5 (Incensole)
Incensole structure
Product Name:Incensole
CAS No:22419-74-5
MF:C20H34O2
MW:306.482766628265
CID:265589
PubChem ID:73228441
Update Time:2025-04-19
Incensole Chemical and Physical Properties
Names and Identifiers
-
- 15-Oxabicyclo[10.2.1]pentadeca-5,9-dien-2-ol,1,5,9-trimethyl-12-(1-methylethyl)-, (1S,2R,5E,9E,12R)-
- dl-Incensol
- Incensole
- (1S,2R,5E,9E,12R)-1,5,9-Trimethyl-12-(1-methylethyl)-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-ol
- Incensol
- CID 73228441
- FT-0775546
- 1,5,9-trimethyl-12-propan-2-yl-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-ol
- 22419-74-5
- CHEBI:193195
- DTXSID401318606
- BDBM50197965
- CHEMBL497044
- HY-N4097
- MS-24443
- CS-0032103
- Q1660941
-
- Inchi: 1S/C20H34O2/c1-15(2)20-12-11-17(4)8-6-7-16(3)9-10-18(21)19(5,22-20)13-14-20/h7,11,15,18,21H,6,8-10,12-14H2,1-5H3
- InChI Key: SSBZLMMXFQMHDP-UHFFFAOYSA-N
- SMILES: O1C2(C)C(CCC(C)=CCCC(C)=CCC1(C(C)C)CC2)O
Computed Properties
- Exact Mass: 306.25600
- Monoisotopic Mass: 306.255880323 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- Molecular Weight: 306.5
- XLogP3: 4.1
Experimental Properties
- Color/Form: Powder
- Density: 0.959±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 408.9±45.0 °C at 760 mmHg
- Flash Point: 160.7±23.0 °C
- Solubility: Very slightly soluble (0.1 g/l) (25 º C),
- PSA: 29.46000
- LogP: 5.16790
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
Incensole Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Incensole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC11311-100 mg |
Incensole |
22419-74-5 | >98% | 100mg |
$850.0 | 2022-02-28 | |
| DC Chemicals | DC11311-250 mg |
Incensole |
22419-74-5 | >98% | 250mg |
$1700.0 | 2022-02-28 | |
| DC Chemicals | DC11311-1 g |
Incensole |
22419-74-5 | >98% | 1g |
$3400.0 | 2022-02-28 | |
| TRC | I499730-1mg |
Incensole |
22419-74-5 | 1mg |
$ 190.00 | 2023-04-15 | ||
| TRC | I499730-10mg |
Incensole |
22419-74-5 | 10mg |
$ 1499.00 | 2023-04-15 | ||
| MedChemExpress | HY-N4097-5mg |
Incensole |
22419-74-5 | 99.70% | 5mg |
¥1200 | 2024-07-21 | |
| MedChemExpress | HY-N4097-10mg |
Incensole |
22419-74-5 | 99.70% | 10mg |
¥2000 | 2024-07-21 | |
| MedChemExpress | HY-N4097-25mg |
Incensole |
22419-74-5 | 25mg |
¥4570 | 2021-07-08 | ||
| MedChemExpress | HY-N4097-50mg |
Incensole |
22419-74-5 | 50mg |
¥6860 | 2021-07-08 | ||
| S e l l e c k ZHONG GUO | S0972-1mg |
Incensole |
22419-74-5 | 1mg |
¥2039.31 | 2022-04-26 |
Incensole Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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- 171927-48-3(4,12-Tetradecadiene-1,8,9-triol, 5,9,13-trimethyl-1-[tetrahydro-5-(1-hydroxy-1,5-dimethyl-4-hexenyl)-2-methyl-2-furanyl]- (9CI))
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